Cas no 35288-13-2 (Benzenebutanoic acid,4-cyclohexyl-g-oxo-)

• Product Name: Benzenebutanoic acid,4-cyclohexyl-g-oxo-
• CAS No: 35288-13-2
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 310228
• PubChem ID: 161862
• Update Time: 2025-04-19

Benzenebutanoic acid,4-cyclohexyl-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-cyclohexyl-g-oxo-
• 4-Cyclohexyl-γ-oxobenzenebutanoic acid
• 4-(4-cyclohexylphenyl)-4-oxobutanoic acid
• 4-Cyclohexyl-gamma-oxobenzenebutanoic acid
• 4-Cyclohexyl-gamma-oxobenzenebutyric acid
• Benzenebutanoic acid, 4-cyclohexyl-gamma-oxo-
• BRN 2419842
• CB 965
• SCHEMBL7103490
• DTXSID70956727
• NS00058449
• AKOS000152918
• A822992
• 4-(4-cyclohexylphenyl)-4-oxidanylidene-butanoic acid
• 3-10-00-03204 (Beilstein Handbook Reference)
• 3-(4-cyclohexylbenzoyl)propionic acid
• 35288-13-2
• QFDYKCAHHQKPSB-UHFFFAOYSA-N
• EINECS 252-489-7

• Inchi： 1S/C16H20O3/c17-15(10-11-16(18)19)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h6-9,12H,1-5,10-11H2,(H,18,19)
• InChI Key： QFDYKCAHHQKPSB-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 260.141
• Monoisotopic Mass: 260.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 462.9°Cat760mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.547

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones